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Compound of Interest

Compound Name: 1-Bromo-6-methoxyhexane

CAS No.: 50592-87-5

Cat. No.: B2477245

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for handling 1-
Bromo-6-methoxyhexane in a laboratory setting. As Senior Application Scientists, our goal is

to empower you with the knowledge to work safely and effectively, ensuring both personal

safety and the integrity of your research. This document is structured to provide a deep,

practical understanding of the risks associated with this chemical and the procedures to

mitigate them.

Hazard Identification and Risk Assessment:
Understanding the "Why"
1-Bromo-6-methoxyhexane is a chemical compound that requires careful handling due to its

specific hazard profile.[1] Understanding the nature of these hazards is the first step in

establishing a robust safety protocol. Based on available data, this compound is classified with

the following hazards:

Skin Irritation (H315): Causes skin irritation upon contact.[1][2][3][4]
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Serious Eye Irritation (H319): Causes serious eye irritation.[1][2][3][4]

Respiratory Irritation (H335): May cause respiratory irritation if inhaled.[1][2][3][4]

Flammable Liquid and Vapor (H226): The substance is a flammable liquid and its vapors can

ignite.[2][3][4][5]

The causality behind these classifications lies in the chemical's reactivity and physical

properties. The bromo- functional group can contribute to its irritant properties, while the volatile

nature of the hexane chain contributes to its flammability. Therefore, all handling procedures

must be designed to prevent skin and eye contact, avoid inhalation of vapors, and eliminate

potential ignition sources.

Personal Protective Equipment (PPE): Your First
Line of Defense
A stringent PPE protocol is mandatory when handling 1-Bromo-6-methoxyhexane. The

following table outlines the minimum required PPE, with explanations rooted in the compound's

specific hazards.
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Body Part Required PPE
Specifications and Best

Practices

Eyes/Face
Safety Goggles and Face

Shield

Goggles must provide a

complete seal around the eyes

to protect against splashes. A

face shield should be worn

over the goggles for an

additional layer of protection.

[2][3][5][6]

Hands Chemical-Resistant Gloves

For incidental contact, double-

layered nitrile gloves are

recommended. For direct

handling or risk of splash,

heavy-duty neoprene or butyl

rubber gloves should be worn.

[7] Gloves must be changed

immediately upon

contamination.[7]

Body
Chemical-Resistant Laboratory

Coat

A fully buttoned, long-sleeved

lab coat made of a material

appropriate for handling

flammable and irritant

substances is required.[6][7]

Respiratory Vapor Respirator

When handling outside of a

certified chemical fume hood

or in poorly ventilated areas, a

NIOSH-approved respirator

with organic vapor cartridges is

necessary to prevent

inhalation of vapors.[6]
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Adherence to a strict operational workflow is critical for minimizing exposure and ensuring a

safe working environment. The following diagram and procedural steps outline the

recommended process from preparation to temporary storage.
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Safe Handling Workflow for 1-Bromo-6-methoxyhexane

Preparation

Handling

Post-Handling & Cleanup

Storage & Disposal

1. Don Appropriate PPE

2. Verify Fume Hood Functionality

3. Assemble All Necessary Materials

4. Dispense in Fume Hood

Proceed to handling

5. Keep Container Tightly Sealed

6. Ground/Bond Container

7. Decontaminate Work Area

Proceed to cleanup

8. Dispose of Contaminated PPE

9. Wash Hands Thoroughly

10. Label Waste Container

Proceed to storage/disposal prep

11. Store in Ventilated Area

Click to download full resolution via product page

Caption: Workflow for safely handling 1-Bromo-6-methoxyhexane.
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Experimental Protocol:

Preparation:

Don PPE: Before entering the laboratory, put on all required personal protective equipment

as detailed in the table above.

Fume Hood Verification: Ensure the chemical fume hood is operational and the sash is at

the appropriate height. All handling of 1-Bromo-6-methoxyhexane must be performed

within a certified chemical fume hood.[5]

Material Assembly: Gather all necessary equipment (e.g., glassware, stir plates, reagents)

and place them inside the fume hood to minimize movement in and out of the containment

area.

Handling:

Dispensing: Carefully dispense the required amount of 1-Bromo-6-methoxyhexane. Use

only non-sparking tools.[8]

Container Sealing: Keep the primary container of 1-Bromo-6-methoxyhexane tightly

closed when not in use to prevent the escape of flammable vapors.[5][8]

Grounding: To prevent static discharge, which could ignite vapors, ground and bond

containers and receiving equipment during transfer.[2][5]

Avoidance of Incompatibles: Keep the chemical away from heat, sparks, open flames, and

strong oxidizing agents.[5][8]

Post-Handling and Cleanup:

Decontamination: Thoroughly decontaminate the work surface within the fume hood after

use.

PPE Disposal: Dispose of contaminated gloves and other disposable PPE in a designated

hazardous waste container.
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Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water

after handling.[5][6]

Disposal Plan: Ensuring Environmental and
Personal Safety
Proper disposal of 1-Bromo-6-methoxyhexane and any contaminated materials is crucial to

prevent environmental contamination and ensure the safety of waste handlers.

Waste Collection:

All waste containing 1-Bromo-6-methoxyhexane, including excess reagent, contaminated

solvents, and disposable labware, must be collected in a designated, properly labeled

hazardous waste container.

The container must be kept tightly sealed except when adding waste.[9]

The label should clearly state "Hazardous Waste" and include the chemical name: "1-
Bromo-6-methoxyhexane".[9]

Disposal Procedure:

Disposal of 1-Bromo-6-methoxyhexane must be carried out through an approved waste

disposal plant.[2][5] Do not dispose of this chemical down the drain or in regular trash.[3][6]

Follow all applicable regional, national, and local laws and regulations for hazardous waste

disposal.[5][6]

Emergency Procedures: Preparedness is Key
In the event of an exposure or spill, immediate and appropriate action is critical.
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Exposure Type First Aid Measures

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[2][3][5]

Skin Contact

Remove/take off immediately all contaminated

clothing. Rinse skin with water/shower.[2][5] If

skin irritation occurs, get medical

advice/attention.[2][5]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[2][10]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Spill Response:

Evacuate the immediate area.

Remove all sources of ignition.[3]

Ensure adequate ventilation.[3]

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.[3]

Clean the spill area thoroughly.

For large spills, contact your institution's environmental health and safety department

immediately.
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By adhering to these guidelines, you can significantly mitigate the risks associated with

handling 1-Bromo-6-methoxyhexane, fostering a safer research environment for yourself and

your colleagues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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